Cas no 597565-49-6 (4-(2-Formylfuran-3-yl)benzoic acid)

• Product Name: 4-(2-Formylfuran-3-yl)benzoic acid
• CAS No: 597565-49-6
• MF: C₁₂H₈O₅
• MW: 232.188923835754
• MDL: MFCD00434468
• CID: 950635
• Update Time: 2025-05-26

4-(2-Formylfuran-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Formylfuran-3-yl)benzoic acid
• 5-(4'-carboxyphenyl)-2-furanylcarboxylic acid
• 4-(5-(Carboxyl)furan-2-yl)benzoic acid
• 4-(5-(Methoxycarbonyl)furan-2-yl)benzoic acid
• 4-(5-Formylfuran-3-yl)benzoic acid
• 4-(Furan-3-yl)benzoic acid
• 5-(4-Carboxy-phenyl)-furan-2-carboxylic acid
• 2-Furancarboxylic acid, 5-(4-carboxyphenyl)-

• MDL： MFCD00434468
• Inchi： 1S/C12H8O5/c13-11(14)8-3-1-7(2-4-8)9-5-6-10(17-9)12(15)16/h1-6H,(H,13,14)(H,15,16)
• InChI Key： IMXDIGVTMPQHMD-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C(O)=O)C=C2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 216.04200

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Boiling Point: 486.9±40.0 °C(Predicted)
• PSA: 67.51000
• LogP: 2.45730
• pka: 2.99±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(2-Formylfuran-3-yl)benzoic acid

Introduction to 4-(2-Formylfuran-3-yl)benzoic acid (CAS No. 597565-49-6)

4-(2-Formylfuran-3-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 597565-49-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of furan-based benzoic acid derivatives, characterized by its unique structural framework, which combines a benzene ring with a furan moiety linked through an aldehyde group. The presence of both formyl and carboxylic acid functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The structure of 4-(2-Formylfuran-3-yl)benzoic acid features a rigid aromatic system that enhances its potential as a scaffold for drug design. The benzene ring provides a stable core, while the furan ring introduces additional electronic and steric properties that can be exploited to modulate biological activity. The formyl group (-CHO) serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives, whereas the carboxylic acid (-COOH) group allows for salt formation and interaction with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in furan-based compounds due to their diverse pharmacological properties. Studies have demonstrated that these derivatives often exhibit significant biological activity across multiple therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The unique electronic distribution within the furan ring can influence the compound's interactions with biological systems, making it an attractive moiety for medicinal chemists seeking to develop novel therapeutics.

4-(2-Formylfuran-3-yl)benzoic acid has been explored in several cutting-edge research projects aimed at identifying new pharmacophores. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in cancer treatment. The formyl group can be readily converted into other functional groups such as amides or esters, allowing for the creation of molecules with tailored binding affinities and selectivity. Additionally, the carboxylic acid group can be used to form hydrogen bonds with biological targets, enhancing the compound's ability to modulate enzyme activity.

One notable application of 4-(2-Formylfuran-3-yl)benzoic acid is in the development of anti-inflammatory agents. Inflammatory processes are mediated by various enzymatic pathways, many of which involve proteases and oxidoreductases. The structural features of this compound make it a promising candidate for inhibiting key inflammatory enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). Preclinical studies have shown that derivatives of this compound exhibit potent anti-inflammatory effects by modulating these enzymatic pathways.

The synthesis of 4-(2-Formylfuran-3-yl)benzoic acid typically involves multi-step organic reactions starting from commercially available furan derivatives and benzoyl halides or esters. The formylation reaction at the 2-position of the furan ring is a critical step, often achieved using reagents such as dimethylformamide (DMF) in the presence of strong acids or metal catalysts. Subsequent esterification or amidation of the carboxylic acid group can be performed to yield further derivatives with enhanced solubility or bioavailability.

In addition to its pharmaceutical applications, 4-(2-Formylfuran-3-yl)benzoic acid has shown promise in materials science and agrochemical research. Its ability to participate in various chemical reactions makes it a valuable building block for synthesizing polymers, dyes, and specialty chemicals. Furthermore, its bioactive properties have led to investigations into its potential use as a natural product mimic or an intermediate in crop protection agents.

The pharmacokinetic profile of 4-(2-Formylfuran-3-yl)benzoic acid and its derivatives is another area of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic efficacy and safety. Early studies suggest that modifications to the furan ring or the benzene core can significantly influence metabolic stability and bioavailability. For example, introducing electron-withdrawing groups near the formyl or carboxylic acid positions may enhance metabolic resistance while improving target binding affinity.

Recent advances in computational chemistry have also facilitated the discovery of new applications for 4-(2-Formylfuran-3-yl)benzoic acid. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity without conducting extensive experimental trials. This approach has accelerated the drug discovery process by enabling high-throughput virtual screening of large libraries of derivatives.

The role of 4-(2-Formylfuran-3-yl)benzoic acid in addressing unmet medical needs remains an exciting frontier for medicinal chemists. By leveraging its unique structural features and reactivity patterns, researchers continue to explore novel therapeutic strategies across various disease states. As our understanding of biological pathways grows more sophisticated, compounds like this one will undoubtedly play an increasingly important role in developing next-generation medicines.